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Compound of Interest

Compound Name: 3'-Chloroacetophenone

Cat. No.: B045991

Essential Safety and Handling Guide for 3'-
Chloroacetophenone

This guide provides immediate, essential safety and logistical information for handling 3'-
Chloroacetophenone (CAS No. 99-02-5) in a laboratory setting. It is intended for researchers,
scientists, and drug development professionals to ensure safe operational and disposal
procedures.

Immediate Safety Information: Hazard Overview

3'-Chloroacetophenone is a hazardous chemical that requires careful handling. It is a clear,
colorless to light yellow liquid.[1][2][3] The primary hazards are:

Acute Toxicity: Harmful if swallowed and may be fatal if inhaled.[1][2]

Irritation: Causes serious eye irritation, skin irritation, and respiratory tract irritation.[1][2][4] It
is a lachrymator, a substance that causes tearing.[1]

Sensitization: May cause an allergic skin reaction.[1]

Other: The complete toxicological properties of this material have not been fully investigated.

[1]
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Physical and Chemical Properties[2][3][5]

CAS Number 99-02-5

Molecular Formula C8H7CIO

Molecular Weight 154.59 g/mol

Appearance Clear colorless to light yellow liquid
Boiling Point 227 -229 °C

Flash Point 105 °C (221 °F)

Density 1.191 g/mL at 25 °C

Personal Protective Equipment (PPE)

Proper PPE is mandatory to prevent exposure. Engineering controls, such as a chemical fume

hood, are the primary means of exposure control, supplemented by the following PPE.

Task / Area

Required Personal Protective Equipment

Eye/Face Protection

Chemical splash goggles must be worn at all
times.[1][6]

Hand Protection

Butyl rubber gloves are recommended.[1]

Always inspect gloves prior to use.

Skin and Body Protection

A chemical-resistant apron and appropriate

protective clothing to prevent skin exposure.[1]

[6]

Respiratory Protection

All handling must be conducted in a certified
chemical fume hood.[1][2] If exposure limits may
be exceeded, a NIOSH/MSHA-approved

respirator is required.[1][6]

Safe Handling Protocol
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Adherence to a strict protocol is essential for minimizing risk. Facilities must be equipped with
an eyewash station and a safety shower.[1][6]

Step 1: Preparation

Confirm that a certified chemical fume hood is available and functioning correctly.

Ensure an eyewash station and safety shower are accessible and unobstructed.[1]

Gather all necessary materials, including the chemical, glassware, and spill cleanup Kkit.

Put on all required PPE as specified in the table above.

Step 2: Handling 3'-Chloroacetophenone

Conduct all work within the chemical fume hood to minimize inhalation risk.[1]

Keep the container tightly closed when not in use.[1][5]

Avoid all contact with eyes, skin, and clothing.[1][5]

Do not eat, drink, or smoke in the handling area.[2][4]

Use caution as the material is moisture-sensitive.[1]

Step 3: Post-Handling

Wash hands and any exposed skin thoroughly with soap and water after handling.[1][2]

Decontaminate all work surfaces.

Properly store or dispose of the chemical (see sections 4 and 6).

Remove and properly dispose of gloves.

Wash any contaminated clothing before reuse.[1][5]

Operational Workflow Diagram
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Caption: Workflow for safe handling and disposal of 3'-Chloroacetophenone.
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Storage and Incompatibilities

o Storage Conditions: Store in a tightly closed container in a cool, dry, well-ventilated area.[1]
[3][5] The storage area should be secure and accessible only to authorized personnel.[7]

e Incompatible Materials: Keep away from strong oxidizing agents and strong bases.[1][2]

» Conditions to Avoid: Avoid excess heat and moisture.[1]

Emergency Procedures

Spill Response

Evacuate non-essential personnel from the area.
e Ensure adequate ventilation.[1]
» Remove all sources of ignition.[1]

e Wearing full PPE, absorb the spill with an inert material such as vermiculite, sand, or earth.

[1]
o Collect the absorbed material into a suitable, closed container for disposal.[1]
e Do not allow the spill to enter drains or waterways.[1]
First-Aid Measures

 Inhalation: Immediately move the victim to fresh air. If breathing is difficult, administer
oxygen. If breathing has stopped, provide artificial respiration. Seek immediate medical
attention.[1][2]

» Skin Contact: Immediately flush the skin with plenty of water for at least 15 minutes while
removing contaminated clothing and shoes. Seek medical aid.[1][2]

e Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes.
Seek immediate medical attention.[1][2]
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 Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water and seek immediate medical attention.[1][2][8]

Disposal Plan
Chemical waste must be handled as hazardous.

» All waste containing 3'-Chloroacetophenone must be collected in a designated, labeled,
and sealed container.

» Do not mix with other waste streams unless compatibility is confirmed.[7]
» Disposal must be conducted through an approved hazardous waste disposal plant.[2][4][7]

o Follow all federal (US EPA 40 CFR Parts 261.3), state, and local regulations for hazardous
waste disposal.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

2. fishersci.com [fishersci.com]

3. 3'-Chloroacetophenone CAS 99-02-5 Manufacturers, Suppliers, Factory - Home Sunshine
Pharma [hsppharma.com]

4. 3'-Chloroacetophenone | 99-02-5 | Tokyo Chemical Industry (India) Pvt. Ltd.
[tcichemicals.com]

5. 3'-Chloroacetophenone(99-02-5)MSDS Melting Point Boiling Density Storage Transport
[m.chemicalbook.com]

6. fishersci.com [fishersci.com]

7. sigmaaldrich.com [sigmaaldrich.com]

8. cdhfinechemical.com [cdhfinechemical.com]

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://pim-resources.coleparmer.com/sds/99262.pdf
https://www.fishersci.com/store/msds?partNumber=AC134840250&productDescription=3%27-CHLOROACETOPHENONE%2C+9+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.cdhfinechemical.com/images/product/msds/37_943444761_p-ChloroAcetophenone-CASNO-99-91-2-MSDS.pdf
https://www.benchchem.com/product/b045991?utm_src=pdf-body
https://www.sigmaaldrich.com/JP/ja/sds/aldrich/c19708
https://www.fishersci.com/store/msds?partNumber=AC134840250&productDescription=3%27-CHLOROACETOPHENONE%2C+9+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.tcichemicals.com/IN/en/p/C0096
https://www.sigmaaldrich.com/JP/ja/sds/aldrich/c19708
https://pim-resources.coleparmer.com/sds/99262.pdf
https://www.benchchem.com/product/b045991?utm_src=pdf-custom-synthesis
https://pim-resources.coleparmer.com/sds/99262.pdf
https://www.fishersci.com/store/msds?partNumber=AC134840250&productDescription=3%27-CHLOROACETOPHENONE%2C+9+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.hsppharma.com/apis-and-intermediates/3-chloroacetophenone-cas-99-02-5.html
https://www.hsppharma.com/apis-and-intermediates/3-chloroacetophenone-cas-99-02-5.html
https://www.tcichemicals.com/IN/en/p/C0096
https://www.tcichemicals.com/IN/en/p/C0096
https://m.chemicalbook.com/ProductMSDSDetailCB4667827_EN.htm
https://m.chemicalbook.com/ProductMSDSDetailCB4667827_EN.htm
https://www.fishersci.com/store/msds?partNumber=AAA12115&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.sigmaaldrich.com/JP/ja/sds/aldrich/c19708
https://www.cdhfinechemical.com/images/product/msds/37_943444761_p-ChloroAcetophenone-CASNO-99-91-2-MSDS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b045991?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

 To cite this document: BenchChem. [Personal protective equipment for handling 3'-
Chloroacetophenone]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b045991#personal-protective-equipment-for-handling-
3-chloroacetophenone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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